![molecular formula C6H3F3OS B1642499 5-(Trifluoromethyl)thiophene-3-carbaldehyde CAS No. 96518-84-2](/img/structure/B1642499.png)
5-(Trifluoromethyl)thiophene-3-carbaldehyde
Overview
Description
“5-(Trifluoromethyl)thiophene-3-carbaldehyde” is a chemical compound with the CAS Number: 96518-84-2. It has a molecular weight of 180.15 . The IUPAC name for this compound is 5-(trifluoromethyl)-3-thiophenecarbaldehyde . It is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H3F3OS/c7-6(8,9)5-1-4(2-10)3-11-5/h1-3H . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . .Scientific Research Applications
Synthesis and Chemical Reactions
Regioselective Synthesis : The synthesis of thiophene derivatives, such as 5-propyl-2-((trityloxy)methyl)thiophene-3-carbaldehyde, involves chemo- and regioselective reactions. This process is exemplified by a five-step protocol starting from thiophene, showcasing the compound's utility in complex chemical synthesis (S. Bar, 2021).
Coupling Reactions : Thiophene carbaldehydes are involved in coupling reactions. For example, thiophene-2-carbaldehyde undergoes hydroxyalkylation at the 5-position, and thiophene-3-carbaldehyde reacts at the 2-position, demonstrating their versatility in organic synthesis (Shyh-Ming Yang & Jim-Min Fang, 1995).
Sensor and Detection Applications
- Fluorescent Sensor for Ferric Ion : A derivative of thiophene carbaldehyde, namely 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde (ECTC), has been synthesized and found to selectively quench fluorescence in the presence of Fe3+ ions. This property indicates its potential application as a fluorescent sensor for specific metal ions (Qiang Zhang et al., 2016).
Material Chemistry and Photophysical Properties
Synthesis of Phenyl-Thienyl Derivatives : The irradiation of certain thiophene carbaldehydes leads to the formation of phenyl derivatives, showcasing the compound's role in the synthesis of specialized organic materials (R. Antonioletti et al., 1986).
Study of Proton Transfer Mechanisms : Thiophene carbaldehyde derivatives have been studied for intramolecular proton transfer mechanisms, providing insight into their photophysical properties and potential applications in material science (Jin-Dou Huang et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
5-(trifluoromethyl)thiophene-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3OS/c7-6(8,9)5-1-4(2-10)3-11-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBSMPLJHWLTFIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1C=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001252549 | |
Record name | 5-(Trifluoromethyl)-3-thiophenecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001252549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
96518-84-2 | |
Record name | 5-(Trifluoromethyl)-3-thiophenecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=96518-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(Trifluoromethyl)-3-thiophenecarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001252549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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